Cas no 1260665-00-6 (3-(3-Bromophenyl)morpholine)

• Product Name: 3-(3-Bromophenyl)morpholine
• CAS No: 1260665-00-6
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD18250308
• CID: 5085411
• PubChem ID: 72213232
• Update Time: 2025-05-23

3-(3-Bromophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMOPHENYL)MORPHOLINE
• AB72729
• AT24399
• EN300-303622
• CS-0143930
• BS-45210
• 1260665-00-6
• DTXSID901309977
• 3-(3-Bromophenyl)morpholine

• MDL： MFCD18250308
• Inchi： 1S/C10H12BrNO/c11-9-3-1-2-8(6-9)10-7-13-5-4-12-10/h1-3,6,10,12H,4-5,7H2
• InChI Key： PVXORKMUACYCGX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1COCCN1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(3-Bromophenyl)morpholine

3-(3-Bromophenyl)morpholine: A Comprehensive Overview

3-(3-Bromophenyl)morpholine is a fascinating compound with the CAS number 1260665-00-6, known for its unique chemical structure and diverse applications in various fields. This compound belongs to the morpholine family, which has garnered significant attention due to its versatility and potential in pharmaceuticals, agrochemicals, and materials science. The 3-bromophenyl group attached to the morpholine ring introduces distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly in targeting specific biological pathways. The bromine substituent at the 3-position of the phenyl ring plays a crucial role in modulating the compound's reactivity and bioavailability. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and anti-inflammatory agents. The morpholine ring's nitrogen atom contributes to hydrogen bonding capabilities, enhancing its interaction with biological targets.

The synthesis of 3-(3-bromophenyl)morpholine involves a combination of nucleophilic aromatic substitution and cyclization reactions. The bromine atom at the phenyl ring serves as a leaving group under specific reaction conditions, enabling the formation of the morpholine structure. This compound has been utilized as a key intermediate in the preparation of more complex molecules, such as those with heterocyclic frameworks. Its stability under various reaction conditions makes it an ideal precursor for further functionalization.

In terms of applications, 3-(3-bromophenyl)morpholine has shown promise in the development of agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied. Additionally, this compound has been investigated for its potential in polymer chemistry, where it serves as a monomer for synthesizing advanced materials with tailored properties.

From a toxicological perspective, studies on 3-(3-bromophenyl)morpholine have focused on its acute and chronic effects on living organisms. Research indicates that while it exhibits moderate toxicity at high concentrations, its application in controlled environments minimizes risks. Regulatory agencies have established guidelines for handling this compound to ensure safety during manufacturing and use.

The growing interest in morpholine derivatives has led to numerous advancements in their synthesis and application. Innovations in catalytic methods have improved the efficiency of producing 3-(3-bromophenyl)morpholine, reducing costs and environmental impact. Furthermore, computational chemistry tools have enabled researchers to predict the compound's behavior in different chemical environments, aiding in its optimization for specific uses.

In conclusion, 3-(3-bromophenyl)morpholine (CAS No. 1260665-00-6) stands out as a versatile compound with significant potential across multiple industries. Its unique chemical properties, combined with recent research advancements, position it as a valuable asset in modern organic synthesis and material science.